Cas no 1251709-76-8 (3-(3-bromophenyl)-5-(3-phenyl-1H-pyrazol-4-yl)-1,2,4-oxadiazole)

3-(3-bromophenyl)-5-(3-phenyl-1H-pyrazol-4-yl)-1,2,4-oxadiazole structure
1251709-76-8 structure
Product Name:3-(3-bromophenyl)-5-(3-phenyl-1H-pyrazol-4-yl)-1,2,4-oxadiazole
CAS No:1251709-76-8
MF:C17H15BrN4O
MW:371.231202363968
CID:6124591
PubChem ID:133570060
Update Time:2025-07-23

3-(3-bromophenyl)-5-(3-phenyl-1H-pyrazol-4-yl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

    • 3-(3-bromophenyl)-5-(3-phenyl-1H-pyrazol-4-yl)-1,2,4-oxadiazole
    • 1251709-76-8
    • 3-(3-Bromophenyl)-5-(3-phenylpyrazolidin-4-yl)-1,2,4-oxadiazole
    • Inchi: 1S/C17H15BrN4O/c18-13-8-4-7-12(9-13)16-20-17(23-22-16)14-10-19-21-15(14)11-5-2-1-3-6-11/h1-9,14-15,19,21H,10H2
    • InChI Key: DGSXVIVERVNICJ-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC(=C1)C1=NOC(C2CNNC2C2C=CC=CC=2)=N1

Computed Properties

  • Exact Mass: 370.04292g/mol
  • Monoisotopic Mass: 370.04292g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 393
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 63Ų

3-(3-bromophenyl)-5-(3-phenyl-1H-pyrazol-4-yl)-1,2,4-oxadiazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F3407-3605-2μmol
3-(3-bromophenyl)-5-(3-phenyl-1H-pyrazol-4-yl)-1,2,4-oxadiazole
1251709-76-8
2μmol
$57.0 2023-09-10
Life Chemicals
F3407-3605-5μmol
3-(3-bromophenyl)-5-(3-phenyl-1H-pyrazol-4-yl)-1,2,4-oxadiazole
1251709-76-8
5μmol
$63.0 2023-09-10
Life Chemicals
F3407-3605-10μmol
3-(3-bromophenyl)-5-(3-phenyl-1H-pyrazol-4-yl)-1,2,4-oxadiazole
1251709-76-8
10μmol
$69.0 2023-09-10
Life Chemicals
F3407-3605-20μmol
3-(3-bromophenyl)-5-(3-phenyl-1H-pyrazol-4-yl)-1,2,4-oxadiazole
1251709-76-8
20μmol
$79.0 2023-09-10
Life Chemicals
F3407-3605-1mg
3-(3-bromophenyl)-5-(3-phenyl-1H-pyrazol-4-yl)-1,2,4-oxadiazole
1251709-76-8
1mg
$54.0 2023-09-10
Life Chemicals
F3407-3605-2mg
3-(3-bromophenyl)-5-(3-phenyl-1H-pyrazol-4-yl)-1,2,4-oxadiazole
1251709-76-8
2mg
$59.0 2023-09-10
Life Chemicals
F3407-3605-3mg
3-(3-bromophenyl)-5-(3-phenyl-1H-pyrazol-4-yl)-1,2,4-oxadiazole
1251709-76-8
3mg
$63.0 2023-09-10
Life Chemicals
F3407-3605-4mg
3-(3-bromophenyl)-5-(3-phenyl-1H-pyrazol-4-yl)-1,2,4-oxadiazole
1251709-76-8
4mg
$66.0 2023-09-10
Life Chemicals
F3407-3605-5mg
3-(3-bromophenyl)-5-(3-phenyl-1H-pyrazol-4-yl)-1,2,4-oxadiazole
1251709-76-8
5mg
$69.0 2023-09-10
Life Chemicals
F3407-3605-10mg
3-(3-bromophenyl)-5-(3-phenyl-1H-pyrazol-4-yl)-1,2,4-oxadiazole
1251709-76-8
10mg
$79.0 2023-09-10

Additional information on 3-(3-bromophenyl)-5-(3-phenyl-1H-pyrazol-4-yl)-1,2,4-oxadiazole

Introduction to 3-(3-bromophenyl)-5-(3-phenyl-1H-pyrazol-4-yl)-1,2,4-oxadiazole (CAS No. 1251709-76-8) and Its Emerging Applications in Chemical Biology

The compound 3-(3-bromophenyl)-5-(3-phenyl-1H-pyrazol-4-yl)-1,2,4-oxadiazole (CAS No. 1251709-76-8) represents a fascinating molecular scaffold that has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its bromophenyl and phenyl-pyrazole substituents, exhibits a unique structural arrangement that positions it as a promising candidate for further exploration in drug discovery and molecular interactions.

At the core of its appeal lies the 1,2,4-oxadiazole core, a moiety well-documented for its versatility in medicinal chemistry. Oxadiazole derivatives are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of the 3-bromophenyl group enhances the compound's potential for further functionalization via cross-coupling reactions, making it a valuable intermediate in synthetic chemistry. Additionally, the 3-phenyl-1H-pyrazol-4-yl moiety introduces additional pharmacophoric features that can modulate binding interactions with biological targets.

Recent advancements in computational chemistry have enabled more precise predictions of the pharmacological properties of such compounds. Molecular docking studies suggest that 3-(3-bromophenyl)-5-(3-phenyl-1H-pyrazol-4-yl)-1,2,4-oxadiazole may interact with enzymes and receptors involved in critical signaling pathways. For instance, preliminary simulations indicate potential binding affinity to kinases and other therapeutic targets relevant to oncology and neurodegenerative diseases. These findings align with the growing interest in pyrazole-based derivatives as modulators of protein-protein interactions.

In parallel, experimental investigations have begun to unravel the mechanistic aspects of this compound. Researchers have explored its reactivity under various conditions, revealing that the bromophenyl group serves as an effective handle for palladium-catalyzed cross-coupling reactions. This attribute is particularly valuable in constructing more complex molecular architectures through Suzuki-Miyaura or Buchwald-Hartwig couplings. Such transformations open doors to libraries of analogs that can be screened for enhanced biological activity.

The therapeutic potential of 3-(3-bromophenyl)-5-(3-phenyl-1H-pyrazol-4-yl)-1,2,4-oxadiazole has also been explored in preclinical models. Studies conducted on cell lines derived from various malignancies have shown promising antiproliferative effects. The compound's ability to disrupt microtubule formation and inhibit key enzymes involved in cell cycle progression has been highlighted as a potential mechanism of action. Furthermore, its stability under physiological conditions suggests that it may be suitable for formulation into drug delivery systems designed for targeted therapy.

From a synthetic chemistry perspective, the accessibility of this compound via multi-step organic synthesis underscores its feasibility as a building block for larger drug candidates. The presence of both electron-withdrawing and electron-donating groups allows for fine-tuning of physicochemical properties such as solubility and lipophilicity. This balance is crucial for optimizing oral bioavailability and minimizing off-target effects—a critical consideration in modern drug development.

The integration of machine learning algorithms has further accelerated the discovery process by predicting optimal synthetic routes and predicting biological outcomes with greater accuracy than traditional methods. Predictive models trained on large datasets of similar compounds have identified novel derivatives of 3-(3-bromophenyl)-5-(3-phenyl-1H-pyrazol-4-yl)-1,2,4-oxadiazole with enhanced potency against specific disease markers. This data-driven approach complements experimental efforts by providing rapid feedback on structural modifications.

Future directions in research may focus on exploring the compound's role in modulating immune responses. The oxadiazole core has been implicated in interactions with immune receptors such as Toll-like receptors (TLRs), which play a pivotal role in inflammation and host defense mechanisms. By designing analogs that selectively engage these pathways, researchers aim to develop treatments for autoimmune disorders without compromising immune surveillance.

The versatility of 3-(3-bromophenyl)-5-(3-phenyl-1H-pyrazol-4-yl)-1,2,4-oxadiazole extends beyond its applications in small-molecule drug discovery; it also serves as a valuable tool in chemical biology studies investigating protein-protein interactions at a molecular level. Its ability to covalently modify target proteins through electrophilic species generated from its structure provides insights into enzyme function and allosteric regulation mechanisms.

In conclusion, 3-(3-bromophenyl)-5-(3-phenyl-1H-pyrazol...

Recommended suppliers
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd